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Compound of Interest

2-Chloro-5-methylimidazo[1,2-
Compound Name:
Alpyridine

Cat. No.: B15071768

Get Quote

Part 1: Executive Summary & Chemical Identification

Effective disposal of 2-Chloro-5-methylimidazo[1,2-a]pyridine requires strict adherence to
protocols for halogenated organic waste. Unlike simple organic solvents, this compound
contains both nitrogen and chlorine within a fused ring system. Improper disposal (e.g., drain
pouring or mixing with non-halogenated streams) can lead to the formation of toxic byproducts
(dioxins, chloramines) during downstream treatment or violation of environmental discharge
permits.

Chemical Identity:

Chemical Name: 2-Chloro-5-methylimidazo[1,2-a]pyridine[1][2][3][4][5][6][7]

CAS Number: 1447607-45-5[1][2][3]

Molecular Formula: CsH7CIN2

Molecular Weight: 166.61 g/mol [4][6]
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e Physical State: Solid (typically off-white to yellow crystalline powder)

Part 2: Hazard Characterization (The "Why")

Before disposal, you must understand the specific hazards that dictate the waste stream
choice. This compound is a halogenated heteroaromatic.

cer s Mechanistic Reason for
Hazard Category Classification . .
Disposal Choice

Upon incineration, the chlorine
atom liberates Hydrogen
Chloride (HCI) gas. The
nitrogen core releases
Nitrogen Oxides (NOXx).

Standard open burning is

Combustion Toxicity High

prohibited; scrubbed

incineration is mandatory.

Chlorinated heterocycles are

often persistent and toxic to
Aquatic Toxicity Moderate/High aquatic life. Zero drain

discharge policy is non-

negotiable.

Generally stable, but
incompatible with strong
o oxidizing agents.[8] Must be
Reactivity Stable o
segregated from oxidizers to

prevent fire in waste storage.

[9]

Falls under "Halogenated
Organic Solids" or

Waste Code Halogenated ]
"Halogenated Solvents" (if

dissolved).[10]

Part 3: Pre-Disposal Handling & Segregation
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Core Directive: Never mix halogenated waste with non-halogenated waste.[11] The presence
of chlorine (>2% by weight) changes the required incineration temperature from ~850°C to
>1100°C to ensure complete destruction and prevent the formation of polychlorinated
dibenzodioxins (PCDDs).

Step-by-Step Segregation Protocol

e Quenching (If Reaction Mixture):

o If the compound is part of a reaction mixture containing reactive reagents (e.g., thionyl
chloride, strong bases), quench the reaction first.

o Protocol: Cool the mixture to 0°C. Slowly add water or saturated aqueous ammonium
chloride. Verify pH is neutral (pH 6-8).

» Phase Separation:
o If dissolved in an organic solvent (e.g., DCM, Ethyl Acetate), separate the organic layer.

o Crucial: If the solvent is Dichloromethane (DCM), the entire mixture is Halogenated Liquid
Waste. If the solvent is Ethyl Acetate (non-halogenated) but contains >2% of the target
compound, it must still be classified as Halogenated Waste due to the solute.

¢ Solid Waste Packaging:

o Place solid residues, contaminated weighing boats, and filter papers into a wide-mouth
HDPE jar labeled "Hazardous Waste - Solid Halogenated."

Visual Decision Tree: Waste Classification
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Start: Waste containing

2-Chloro-5-methylimidazo[1,2-a]pyridine

Is the waste Solid or Liquid?

Solid Liquid

Solid Residue

(Powder, Filter Paper) LiEgie) Ealiifer

STREAM A: Does solvent contain
Halogenated Organic SOLID Halogens (e.g., DCM, Chloroform)?

No (MeOH, EtOAc)

Is Compound Conc. > 2%?

es (DCM, etc.)

/
No (Trace Only) (\Unsure? (Safety Default) \Yes (>2%)

~

~<
-~
-~

STREAM C:
Non-Halogenated Liquid
(Only if conc. is trace < 0.1%)

STREAM B:

Halogenated Organic LIQUID

Click to download full resolution via product page

Figure 1: Decision logic for classifying waste streams. When in doubt, default to the
"Halogenated" stream to ensure high-temperature incineration.

Part 4: Disposal Workflow (The "How")

This workflow ensures compliance with RCRA (USA) and similar international hazardous waste
regulations.
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1. Container Selection
¢ Solids: Wide-mouth High-Density Polyethylene (HDPE) or amber glass jars.

» Liquids: Amber glass bottles (if photosensitive) or HDPE carboys.

o Cap: Must be screw-top and vapor-tight. Do not use corks or parafilm as primary seals.

2. Labeling Requirements

Every container must be labeled immediately upon the first addition of waste.
e Label Content:

o Full Chemical Name: "Waste 2-Chloro-5-methylimidazo[1,2-a]pyridine” (No
abbreviations/formulas).

o Hazard Checkbox: Check "Toxic" and "lrritant".

o Constituents: If in solution, list the solvent and approximate % (e.g., "Dichloromethane
95%, 2-Chloro-5-methylimidazo... 5%").

3. Storage Pending Pickup

o Store in a Satellite Accumulation Area (SAA).
e Secondary Containment: Place the bottle in a polyethylene tray to capture spills.

e Segregation: Keep separate from Oxidizers (e.g., Nitric Acid) and Alkali metals.

4. Final Disposal (Facility Level)

e Method: High-Temperature Incineration.
o Parameter: Combustion chamber >1100°C with 2-second residence time.

o Post-Treatment: Flue gas scrubbing to neutralize HCI and remove NOX.

Operational Workflow Diagram
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Figure 2: Cradle-to-grave workflow for the disposal of halogenated heteroaromatics.

Part 5: Emergency Procedures (Spills)

If a spill occurs during the disposal transfer:
e Solid Spill:
o PPE: Nitrile gloves, safety goggles, N95 dust mask (to prevent inhalation of dust).

o Action: Gently sweep up using a brush and dustpan. Avoid raising dust. Place in a waste
container. Wipe area with a damp paper towel; dispose of towel as solid hazardous waste.

e Liquid Spill (Solution):
o Evacuate: If solvent is volatile (e.g., DCM), evacuate the immediate area.
o Absorb: Use vermiculite or commercial spill pads.

o Disposal: Collect absorbent material into a sealed bag/pail. Label as "Debris contaminated
with [Solvent] and Halogenated Organic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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